2,5-Difluoro-3-pyridinecarbonitrile

• IUPAC Name: 2,5-difluoropyridine-3-carbonitrile
• InChI: InChI=1S/C6H2F2N2/c7-5-1-4(2-9)6(8)10-3-5/h1,3H
• InChI Key: KILHWBMAVSISMG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1C#N)F)F
• Molecular Formula: C6H2F2N2
• Molecular Weight: 140.09 g/mol

Description

2,5-Difluoro-3-pyridinecarbonitrile (DFPC) is an important synthetic intermediate used in the production of various pharmaceuticals and agrochemicals. It is a versatile compound that can be used in a variety of ways to produce valuable compounds. DFPC is a nitrogen-containing heterocyclic compound that is widely used in organic synthesis.

Scientific Research Applications

2,5-Difluoro-3-pyridinecarbonitrile is an important intermediate in the synthesis of a variety of pharmaceuticals and agrochemicals. It has been used in the synthesis of a variety of drugs, such as anticonvulsants, anti-inflammatory drugs, and antifungal agents. This compound has also been used in the synthesis of herbicides, fungicides, and insecticides.

Mechanism of Action

2,5-Difluoro-3-pyridinecarbonitrile is believed to act as an inhibitor of enzymes involved in the biosynthesis of polyunsaturated fatty acids. It is believed to inhibit the activity of the enzyme delta-6-desaturase, which is involved in the conversion of linoleic acid to gamma-linolenic acid. This compound is also believed to inhibit the activity of the enzyme delta-5-desaturase, which is involved in the conversion of linoleic acid to arachidonic acid.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and oxidative stress. It has also been shown to reduce the proliferation of certain cancer cells. In addition, this compound has been shown to reduce the activity of certain enzymes involved in the biosynthesis of polyunsaturated fatty acids.

Advantages and Limitations for Lab Experiments

The advantages of using 2,5-Difluoro-3-pyridinecarbonitrile in lab experiments include its low cost and its ability to be synthesized in a variety of ways. In addition, this compound is a versatile compound that can be used in a variety of ways to produce valuable compounds. The major limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to certain types of cells, so caution should be taken when using it in experiments.

Future Directions

For research on 2,5-Difluoro-3-pyridinecarbonitrile include further investigation into its biochemical and physiological effects, potential applications in drug discovery, and further exploration of its potential toxicity. Additionally, further research could be conducted to explore the potential of this compound as a herbicide, fungicide, and insecticide. Other potential future directions could include exploring the potential of this compound as a precursor for other pharmaceuticals, agrochemicals, and industrial chemicals.

Synthesis Methods

2,5-Difluoro-3-pyridinecarbonitrile can be synthesized in a variety of ways. One of the most common methods is the condensation of 2,5-difluorobenzylamine with ethyl cyanoacetate in the presence of a strong base, such as sodium hydride. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, at temperatures ranging from 0-100°C. The reaction yields a mixture of this compound and 2,5-difluoro-3-pyridinecarboxaldehyde.